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Preclinical Efficacy in Cancer Models

Get Quote

The table below summarizes key findings from preclinical studies on Caflanone across various cancer types.

Cancer Model

Key Findings & Efficacy

Proposed Mechanisms of
Action

Reference Model /
Assay

Pancreatic
Cancer

Breast Cancer

Glioblastoma
(GBM)

Multiple
Cancers (In
Vitro)

Significant reduction in
tumor volume; induction of
anti-tumor immune
response (abscopal effect);
improved survival [1].

Significant in vitro
therapeutic efficacy (p =
0.0002) [2].

Significant in vitro
therapeutic efficacy (p <
0.0001) [2].

Potent inhibition of key
kinase targets: ABL2
(IC50: 0.27 uM), CK2a2

Suppression of KRAS
expression; inhibition of
CSF1R to target tumor-
associated macrophages
(TAMs) [1].

Increased apoptosis; not
specified in available details

[2].

Increased apoptosis; not
specified in available details

2].

Inhibition of kinases involved
in cell signaling and survival;
inhibition of pro-inflammatory

Preclinical animal
models (mice) [1].

In vitro studies [2].

In vitro studies [2].

Hotspot kinase
profiling assay;
cytokine inhibition in
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Proposed Mechanisms of Reference Model /

Cancer Model Key Findings & Efficacy .
Action Assay

(IC50: 0.038 uM), PI4Kiiif cytokines (IL-1p3, IL-6, TNF-a)  human PBMC cells
(IC50: 0.136 uM) [3]. [3]. [3].

Experimental Protocols and Advanced Formulations

Preclinical studies have utilized specific methodologies and a novel nanoparticle formulation to evaluate

Caflanone.

¢ In Vitro Cell Viability and Anti-Tumor Immune Response: Studies measured cancer cell death
(apoptosis) after Caflanone treatment. A notable finding was the abscopal effect in pancreatic
cancer mouse models, where radiation and Caflanone treatment of a primary tumor also caused the
shrinkage of distant, non-treated tumors, suggesting a systemic anti-tumor immune activation [1].
¢ Nanoparticle Delivery System: A lipo-polymeric hybrid nanosystem coated with gold was
engineered to deliver Caflanone. This system provides three key functionalities:
o Radiosensitization: Enhances the effect of radiation therapy [2].
o Radiation-Triggered Drug Release: X-rays trigger the release of Caflanone at the tumor site
for precise, on-demand delivery [2].
o Imaging Capability: Serves as a contrast agent for X-ray/CT imaging, allowing for treatment
monitoring [2].

Clinical Development Status

Caflanone's development has advanced from preclinical to clinical stages.

e Orphan Drug Designation: The U.S. FDA granted Orphan Drug designation for pancreatic cancer in
September 2019 [4].

¢ Investigational New Drug (IND) Clearance: The FDA cleared Flavocure's IND application in May
2023, allowing a Phase |, first-in-human clinical trial to evaluate the safety and preliminary
antitumor activity of Caflanone in combination with radiotherapy for pancreatic cancer [1].

Mechanism of Action
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Based on the provided data, Caflanone's anti-cancer effect involves a multi-targeted approach. The diagram

below illustrates the proposed signaling pathways.
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Diagram: Proposed Multi-targeted Mechanism of Caflanone. Caflanone (FBL-03G) is proposed to inhibit
multiple key drivers in the tumor microenvironment, leading to cancer cell death (apoptosis) and an

enhanced anti-tumor immune response [1] [3].

Conclusion

In summary, for your research and development comparison:

¢ Promising Preclinical Profile: Caflanone shows compelling data against aggressive cancers like
pancreatic cancer, glioblastoma, and breast cancer in preclinical models [2].

e Multi-Targeted Mechanism: Its action involves suppressing key oncogenic pathways like KRAS and
modulating the tumor microenvironment via CSF1R inhibition [1].

¢ Innovative Delivery System: Research utilizes a sophisticated, multi-functional nanoparticle system
designed for enhanced radiotherapy and targeted drug delivery [2].

¢ Transition to Clinical Validation: With Orphan Designation and IND clearance, Caflanone has
entered clinical trials, marking a critical step in translating these preclinical findings into potential
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human therapies [4] [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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